Cas no 2137096-16-1 ((9R)-9-(ethoxymethyl)-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine)

• Product Name: (9R)-9-(ethoxymethyl)-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• CAS No: 2137096-16-1
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6218689
• PubChem ID: 165453386
• Update Time: 2025-07-15

(9R)-9-(ethoxymethyl)-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• EN300-731815
• (9R)-9-(ethoxymethyl)-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• 2137096-16-1

• Inchi： 1S/C11H19N3O/c1-3-15-8-10-11-13-9(2)7-14(11)6-4-5-12-10/h7,10,12H,3-6,8H2,1-2H3/t10-/m0/s1
• InChI Key： XBIQSOSHEYRAES-JTQLQIEISA-N
• SMILES： O(CC)C[C@H]1C2=NC(C)=CN2CCCN1

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 39.1Ų

Additional information on (9R)-9-(ethoxymethyl)-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine

Comprehensive Overview of (9R)-9-(ethoxymethyl)-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS No. 2137096-16-1)

The compound (9R)-9-(ethoxymethyl)-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine, identified by its CAS number 2137096-16-1, represents a significant advancement in the field of medicinal chemistry. This molecule belongs to the imidazo[1,2-a][1,4]diazepine class, which has garnered attention due to its potential applications in drug discovery and development. Researchers and pharmaceutical companies are increasingly interested in this compound due to its unique structural features and potential therapeutic benefits.

One of the key structural attributes of (9R)-9-(ethoxymethyl)-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine is its chiral center at the 9-position, which introduces stereochemical complexity. This feature is particularly relevant in the context of enantioselective synthesis and drug-target interactions, as chirality often influences a compound's pharmacological activity. The ethoxymethyl substituent further enhances the molecule's solubility and bioavailability, making it a promising candidate for further investigation.

In recent years, the scientific community has shown growing interest in imidazo[1,2-a][1,4]diazepine derivatives due to their diverse biological activities. These compounds have been explored for their potential roles in central nervous system (CNS) disorders, inflammatory diseases, and even cancer therapeutics. The (9R)-9-(ethoxymethyl)-2-methyl variant, in particular, has been the subject of preliminary studies suggesting its ability to modulate specific receptor pathways, though further research is needed to fully elucidate its mechanisms of action.

The synthesis of CAS No. 2137096-16-1 involves multi-step organic reactions, including cyclization and stereoselective modifications. Advanced techniques such as asymmetric catalysis and chiral resolution are often employed to achieve high enantiomeric purity. These methods align with the broader trends in green chemistry and sustainable synthesis, which are critical considerations for modern pharmaceutical manufacturing.

From a drug development perspective, (9R)-9-(ethoxymethyl)-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine offers several advantages. Its molecular weight and lipophilicity fall within the desirable ranges for oral bioavailability, while its heterocyclic core provides a robust scaffold for further derivatization. These properties make it a versatile building block for the design of next-generation therapeutics.

Given the increasing demand for precision medicine and targeted therapies, compounds like CAS No. 2137096-16-1 are poised to play a pivotal role. Their ability to interact with specific biological targets while minimizing off-target effects aligns with the current focus on personalized healthcare. Additionally, the rise of computational drug design and AI-driven molecule discovery has further accelerated the exploration of such compounds, enabling faster identification of promising candidates.

In conclusion, (9R)-9-(ethoxymethyl)-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS No. 2137096-16-1) stands out as a compound of significant interest in contemporary medicinal chemistry. Its unique structural features, combined with its potential therapeutic applications, make it a valuable subject for ongoing research. As the scientific community continues to uncover its full potential, this molecule may well contribute to the development of innovative treatments for a range of medical conditions.